Cas no 61698-47-3 (1H-Pyrrolo[3,2-g]quinoline, 1,2,3,5,7-pentamethyl-)
61698-47-3 structure
Product Name:1H-Pyrrolo[3,2-g]quinoline, 1,2,3,5,7-pentamethyl-
CAS No:61698-47-3
MF:C16H18N2
MW:238.327523708344
CID:469519
PubChem ID:12296150
Update Time:2025-04-19
1H-Pyrrolo[3,2-g]quinoline, 1,2,3,5,7-pentamethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrrolo[3,2-g]quinoline, 1,2,3,5,7-pentamethyl-
- 1,2,3,5,7-pentamethylpyrrolo[3,2-g]quinoline
- 61698-47-3
- DTXSID80485578
-
- Inchi: 1S/C16H18N2/c1-9-6-10(2)17-15-8-16-14(7-13(9)15)11(3)12(4)18(16)5/h6-8H,1-5H3
- InChI Key: BKRLJKBPYKKVBR-UHFFFAOYSA-N
- SMILES: N1(C)C(C)=C(C)C2C=C3C(C)=CC(C)=NC3=CC1=2
Computed Properties
- Exact Mass: 238.14714
- Monoisotopic Mass: 238.146998583g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 18
- Rotatable Bond Count: 0
- Complexity: 316
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 17.8Ų
Experimental Properties
- PSA: 17.82
1H-Pyrrolo[3,2-g]quinoline, 1,2,3,5,7-pentamethyl- Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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